Cas no 873014-27-8 (Propanoic acid, 2-(acetyloxy)-3-[(4-fluorophenyl)thio]-2-methyl-)

• Product Name: Propanoic acid, 2-(acetyloxy)-3-[(4-fluorophenyl)thio]-2-methyl-
• CAS No: 873014-27-8
• MF: C₁₂H₁₃FO₄S
• MW: 272.292626142502
• CID: 1874061
• PubChem ID: 11701763
• Update Time: 2025-04-21

Propanoic acid, 2-(acetyloxy)-3-[(4-fluorophenyl)thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(acetyloxy)-3-[(4-fluorophenyl)thio]-2-methyl-
• 2-acetyloxy-3-(4-fluorophenyl)sulfanyl-2-methylpropanoic acid
• 2-acetoxy-2-methyl-3-(4-fluorophenylthio) propionic acid
• IFYGCEJTXCZEPF-UHFFFAOYSA-N
• SCHEMBL3811748
• DTXSID20470847
• 873014-27-8

• Inchi： 1S/C12H13FO4S/c1-8(14)17-12(2,11(15)16)7-18-10-5-3-9(13)4-6-10/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： IFYGCEJTXCZEPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(C(=O)O)(C)OC(C)=O

Computed Properties

• Exact Mass: 272.05185823Da
• Monoisotopic Mass: 272.05185823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.9Ų